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Introduction

Di-n-octyltin oxide (DOTO), with the CAS number 870-08-6, is an organotin compound widely
utilized in various industrial applications. It is primarily recognized for its role as a heat stabilizer
in the production of polyvinyl chloride (PVC) and as a catalyst in the synthesis of
polyurethanes, polyesters, and other polymers.[1][2] Its lower toxicity compared to other
organotin compounds, such as those based on butyltin or tributyltin, has made it a preferred
alternative in many applications.[1] However, concerns regarding its potential environmental
and health impacts persist, necessitating a thorough understanding of its properties for safe
handling and use. This guide provides a comprehensive overview of the physicochemical,
toxicological, and reactive properties of Di-n-octyltin oxide, along with relevant experimental
protocols and an exploration of its toxicological mechanisms.

Physicochemical Properties

Di-n-octyltin oxide is a white to off-white crystalline powder.[1] It is practically insoluble in
water but shows some solubility in organic solvents like toluene.[3][4] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Di-n-octyltin oxide
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Property Value Reference(s)
CAS Number 870-08-6 [5]
Molecular Formula C16H340Sn [5]
Molecular Weight 361.15 g/mol [4]
Appearance White to off-white crystalline o
powder
Melting Point 245-248 °C (decomposes) [4]
Boiling Point 230 °C at 1013 hPa [4]
Density 1.3 glcm3 [4]

Vapor Pressure

<0.01 hPa at 20 °C

[4]

Water Solubility

Insoluble

[4]

Solubility in Organic Solvents

Slightly soluble in Toluene

[4]

Applications and Industrial Relevance

The primary applications of Di-n-octyltin oxide stem from its thermal stabilizing and catalytic
properties.

e PVC Heat Stabilizer: DOTO is a crucial additive in PVC processing. It prevents the thermal
degradation of the polymer during manufacturing and enhances the durability and weather
resistance of the final products.[1][2]

o Catalyst: It serves as a catalyst in various chemical reactions, including:
o Polyurethane Synthesis: Facilitating the reactions to produce polyurethanes.[1]

o Esterification and Transesterification: Used in the production of polyesters, alkyd resins,
and other specialty esters.[2]

 Biocide: In some agricultural formulations, it has been used as a biocide to protect crops.[1]
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o Coatings and Sealants: It is incorporated into coatings and sealants to improve adhesion and
weather resistance.[1]

Toxicological Profile

While considered less toxic than some other organotin compounds, Di-n-octyltin oxide is not
without health risks. The available toxicological data are summarized in Table 2.

Table 2: Toxicological Data for Di-n-octyltin oxide

Endpoint Value/Observation Reference(s)
Acute Oral Toxicity (LD50, rat) 2500 mg/kg [4]
Skin Irritation Causes skin irritation. [6]
Eye Irritation Causes serious eye irritation. [6]

. o May cause respiratory
Respiratory Irritation T [6]
irritation.

Dioctyltin compounds are
Immunotoxicity reported to cause immune [1]

system toxicity.

Dioctyltin compounds have
Developmental Toxicity been reported to cause [1]

developmental toxicity.

Organotin compounds are
Endocrine Disruption suspected endocrine- [7]

disrupting chemicals.

. . Shall not be classified as
Carcinogenicity carcinogenic [8]

o Shall not be classified as germ
Mutagenicity _ [8]
cell mutagenic.

Mechanisms of Toxicity
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Immunotoxicity: Induction of Apoptosis in Lymphocytes

The immunotoxicity of dioctyltin compounds is believed to be mediated through the induction of
apoptosis, or programmed cell death, in immune cells, particularly T-lymphocytes. While direct
studies on Di-n-octyltin oxide are limited, research on related organotin compounds like
bis(tri-n-butyltin)oxide has shown the induction of apoptosis in rat thymocytes.[9] This process
involves characteristic morphological changes such as nuclear chromatin condensation and
DNA fragmentation.[9]

The proposed signaling pathway for Di-n-octyltin oxide-induced apoptosis in lymphocytes is
depicted in the following diagram. This pathway is inferred from the known mechanisms of
other organotin compounds and general apoptotic signaling.
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Proposed Signaling Pathway for Di-n-octyltin Oxide-Induced Apoptosis in Lymphocytes
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Caption: Proposed mechanism of Di-n-octyltin oxide-induced apoptosis in lymphocytes.
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Endocrine Disruption: Interference with Steroidogenesis

Organotin compounds are recognized as endocrine-disrupting chemicals.[7] They can interfere
with the biosynthesis of steroid hormones (steroidogenesis). Some organotins have been
shown to act as agonists for nuclear receptors like the peroxisome proliferator-activated
receptor (PPAR)y and the retinoid X receptor (RXR).[10] This interaction can lead to the
induction of enzymes involved in steroid synthesis, such as 3[-hydroxysteroid dehydrogenase
type I, ultimately promoting the production of hormones like progesterone.[7] The potential for
Di-n-octyltin oxide to disrupt steroidogenesis warrants further investigation, particularly in the
context of developmental and reproductive toxicology. The logical workflow for investigating
such effects is outlined below.
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Investigative Workflow for Steroidogenesis Disruption by Di-n-octyltin Oxide
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Caption: Logical workflow for investigating endocrine disruption by Di-n-octyltin oxide.
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Experimental Protocols

Determination of Di-n-octyltin oxide in PVC by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from a method for determining organotin stabilizers in PVC.

Objective: To quantify the amount of Di-n-octyltin oxide that has migrated from a PVC
product.

Materials:

PVC sample

o Tetrahydrofuran (THF), analytical grade

e Hydrochloric acid (HCI), 6 mol L™t

o Sodium tetraethylborate (NaBEt4), derivatizing agent
e Sodium acetate buffer (0.2 mol L2, pH 4.5)

e Hexane, analytical grade

o Di-n-octyltin oxide standard

GC-MS system with a suitable capillary column (e.g., HP-5ms)
Procedure:

e Sample Preparation:

o Accurately weigh a known amount of the PVC sample.

o Dissolve the PVC sample in a measured volume of THF to release the organotin
stabilizers.

e Hydrolysis:
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o Treat the THF solution with 6 mol L~* HCI to hydrolyze the Di-n-octyltin oxide to its
chloride form.

 Derivatization:
o Add sodium acetate buffer to the solution to adjust the pH to 4.5.

o Add an excess of NaBEts solution and incubate at 50 °C to derivatize the dioctyltin
chloride to a volatile ethylated form.

o Extraction:
o Extract the derivatized organotin compound into hexane.
e GC-MS Analysis:
o Inject an aliquot of the hexane extract into the GC-MS system.
o GC Conditions (example):
» Injector Temperature: 280 °C

= Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5

min.
» Carrier Gas: Helium at a constant flow rate.
o MS Conditions (example):
= |onization Mode: Electron lonization (EI)
= Scan Range: m/z 50-500
= Monitor characteristic ions for the ethylated derivative of dioctyltin.
e Quantification:

o Prepare a calibration curve using standard solutions of Di-n-octyltin oxide that have
undergone the same derivatization and extraction procedure.
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o Quantify the amount of Di-n-octyltin oxide in the sample by comparing its peak area to
the calibration curve.

Experimental Workflow for GC-MS Analysis of Di-n-octyltin Oxide in PVC
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Caption: Workflow for the analysis of Di-n-octyltin oxide in PVC samples.

Chemical Reactivity and Stability

Di-n-octyltin oxide is stable under normal conditions.[11] However, it is incompatible with
strong oxidizing agents.[11] Exposure to moist air or water should be avoided.[11] Hazardous
decomposition products upon combustion include carbon monoxide, carbon dioxide, and tin
oxides.[6]

Conclusion

Di-n-octyltin oxide (CAS 870-08-6) is a commercially significant organotin compound with
important applications as a heat stabilizer and catalyst. While it is considered less toxic than
some of its counterparts, it still poses potential health risks, including immunotoxicity and
endocrine disruption. The proposed mechanism of immunotoxicity involves the induction of
apoptosis in lymphocytes, a pathway that warrants further direct investigation for this specific
compound. Similarly, its potential to interfere with steroidogenesis highlights the need for
continued research into its endocrine-disrupting effects. The provided experimental protocol for
its analysis in PVC offers a framework for monitoring its presence and migration from consumer
products. A thorough understanding of the properties and potential hazards of Di-n-octyltin
oxide is essential for its responsible use in industrial applications and for safeguarding human
and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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